Cas no 1314937-87-5 (2-Ethynylpyrrolidine hydrochloride)

2-Ethynylpyrrolidine hydrochloride is a versatile building block in organic synthesis, particularly valued for its pyrrolidine scaffold and terminal alkyne functionality. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. This compound is widely utilized in pharmaceutical research, serving as a key intermediate in the development of bioactive molecules, including enzyme inhibitors and receptor modulators. Its ethynyl group enables efficient coupling reactions, such as click chemistry, making it valuable for constructing complex molecular architectures. The rigid pyrrolidine ring contributes to conformational control in target structures. Suitable for controlled environments, it requires standard precautions for air- and moisture-sensitive reagents.

2-Ethynylpyrrolidine hydrochloride structure

1314937-87-5 structure

Product Name:2-Ethynylpyrrolidine hydrochloride

CAS No:1314937-87-5

MF:C₆H₁₀ClN

MW:131.603300571442

MDL:MFCD15143301

CID:2854931

PubChem ID:55300719

Update Time:2025-05-28

2-Ethynylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-ethynylpyrrolidine hydrochloride
- 2-Ethynylpyrrolidine HCl
- 2-ethynylpyrrolidine;hydrochloride
- 2-ethynylpyrrolidinehydrochloride
- SB15995
- SB47216
- P15993
- Pyrrolidine, 2-ethynyl-, hydrochloride (1:1)
- SCHEMBL4189693
- AKOS006381194
- F2167-2863
- MFCD15143301
- CS-0051909
- (2R)-2-ethynylpyrrolidine hydrochloride
- AS-53028
- Z1203832764
- 1314937-87-5
- XH0480
- EN300-794462
- SY343977
- 2-Ethynylpyrrolidine hydrochloride
- MDL： MFCD15143301
- Inchi： 1S/C6H9N.ClH/c1-2-6-4-3-5-7-6;/h1,6-7H,3-5H2;1H
- InChI Key： JCPYAASBKIGFSE-UHFFFAOYSA-N
- SMILES： Cl.N1CCCC1C#C

Computed Properties

Exact Mass: 131.05
Monoisotopic Mass: 131.05
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 98
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12

2-Ethynylpyrrolidine hydrochloride Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ3274-1-10G	2-ethynylpyrrolidine hydrochloride	1314937-87-5	97%	10g	￥ 11,741.00	2023-03-30
abcr	AB485902-1 g	2-Ethynylpyrrolidine HCl; .	1314937-87-5		1g	€552.00	2023-03-05